5-Hydroxy-2-(methoxymethyl)-1-methyl-1H-indole-3-carboxylic acid

• Molecular Formula: C12H13NO4
• Molecular Weight: 235.24 g/mol
• IUPAC Name: 5-hydroxy-2-(methoxymethyl)-1-methylindole-3-carboxylic acid
• InChI: InChI=1S/C12H13NO4/c1-13-9-4-3-7(14)5-8(9)11(12(15)16)10(13)6-17-2/h3-5,14H,6H2,1-2H3,(H,15,16)
• InChI Key: RRFRFVFZJDTTLV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)O)C(=C1COC)C(=O)O

Description

5-Hydroxy-2-(methoxymethyl)-1-methyl-1H-indole-3-carboxylic acid is a substituted indole derivative featuring a hydroxyl group at position 5, a methoxymethyl substituent at position 2, a methyl group at position 1, and a carboxylic acid moiety at position 3. The hydroxyl group at position 5 enhances polarity and hydrogen-bonding capacity, while the methoxymethyl group at position 2 introduces steric bulk and ether stability. The methyl group at position 1 and the carboxylic acid at position 3 further influence its electronic and steric properties, making it a versatile scaffold for functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Hydroxy-2-(methoxymethyl)-1-methyl-1H-indole-3-carboxylic acid can be achieved through several methods. One common approach involves the Nenitzescu indole synthesis, which is a well-known method for constructing indole rings. This method typically involves the reaction of a β-nitroalkene with an enamine, followed by cyclization and subsequent functional group modifications to introduce the hydroxyl, methoxymethyl, and carboxylic acid groups.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as:

Starting Material Preparation: Synthesis of β-nitroalkene and enamine precursors.

Cyclization Reaction: Formation of the indole ring through the Nenitzescu reaction.

Functional Group Introduction: Sequential reactions to introduce the hydroxyl, methoxymethyl, and carboxylic acid groups.

Purification: Techniques such as recrystallization, chromatography, and distillation to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

5-Hydroxy-2-(methoxymethyl)-1-methyl-1H-indole-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The carboxylic acid group can be reduced to form alcohols or aldehydes.

Substitution: The methoxymethyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) under anhydrous conditions.

Substitution: Reagents such as alkyl halides or acyl chlorides in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or aldehydes.

Substitution: Formation of various substituted indole derivatives.

Scientific Research Applications

5-Hydroxy-2-(methoxymethyl)-1-methyl-1H-indole-3-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Hydroxy-2-(methoxymethyl)-1-methyl-1H-indole-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The hydroxyl and carboxylic acid groups allow it to form hydrogen bonds and ionic interactions with biological molecules, potentially affecting enzyme activity, receptor binding, and signal transduction pathways. The methoxymethyl group may influence the compound’s lipophilicity and membrane permeability, affecting its distribution and bioavailability.

Comparison with Similar Compounds

Comparison with Similar Compounds

Key Structural and Functional Differences

The following table highlights critical differences between the target compound and structurally related indole derivatives:

Compound Name	Substituents	Key Properties/Applications	Reference CAS/CID
5-Hydroxy-2-(methoxymethyl)-1-methyl-1H-indole-3-carboxylic acid	- 5-OH, 2-(methoxymethyl), 1-CH₃, 3-COOH	High polarity, potential bioactivity due to 5-OH and 3-COOH groups	N/A (Target compound)
5-Methoxy-1H-indole-3-carboxylic acid	- 5-OCH₃, 3-COOH	Reduced polarity vs. 5-OH analog; studied for antioxidant properties	10242-01-0
2-(5-Methoxy-1H-indol-3-yl)acetic acid	- 5-OCH₃, 3-CH₂COOH	Increased flexibility due to acetic acid side chain; higher structural similarity (0.98)	3471-31-6
5-Methoxy-1-(4-methoxyphenyl)-2-methyl-1H-indole-3-carboxylic acid	- 5-OCH₃, 1-(4-OCH₃C₆H₄), 2-CH₃, 3-COOH	Enhanced lipophilicity; potential antimicrobial activity	19616-11-6
5-Methoxy-3-methyl-1H-indole-2-carboxylic acid	- 5-OCH₃, 3-CH₃, 2-COOH	Positional isomerism alters electronic distribution; lower acidity at C2 vs. C3	CID 848534

Physicochemical Properties

• Melting Points : The methyl ester derivative of the target compound () is expected to have a lower melting point than its carboxylic acid form due to reduced hydrogen bonding. For example, 5-benzyloxy-1H-indole-2-carboxylic acid (compound 15 ) melts at 193–195°C .
• Solubility : The hydroxyl group at position 5 enhances water solubility compared to methoxy analogs (e.g., 5-methoxy-1H-indole-3-carboxylic acid) .